2-(6-oxopyridazin-1(6H)-yl)-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(6-oxopyridazin-1-yl)-N-[[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C14H11F3N6O2/c15-14(16,17)9-3-2-6-22-10(20-21-13(9)22)7-18-11(24)8-23-12(25)4-1-5-19-23/h1-6H,7-8H2,(H,18,24)
• InChI Key: YPYQPDFXDKJEFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CC(=O)NCC2=NN=C3N2C=CC=C3C(F)(F)F
• Molecular Formula: C14H11F3N6O2
• Molecular Weight: 352.27 g/mol
• CAS No.: 2034286-79-6

Description

2-(6-oxopyridazin-1(6H)-yl)-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C14H11F3N6O2 and its molecular weight is 352.277. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Antimicrobial Applications

Compounds related to the specified chemical have been explored for their anti-inflammatory and antimicrobial properties. For instance, a series of pyridines, pyrimidinones, and oxazinones synthesized as anti-inflammatory agents using citrazinic acid as a starting material showed good anti-inflammatory activity, comparable to Prednisolone® as a reference drug (Amr et al., 2007). Similarly, a series of pyridines, pyrimidinones, oxazinones, and their derivatives synthesized as antimicrobial agents demonstrated good antibacterial and antifungal activities, comparable to streptomycin and fusidic acid used as reference drugs (Hossan et al., 2012).

Antiasthmatic Activity

The preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents highlighted the synthesis and evaluation of compounds for their ability to inhibit mediator release, a key factor in asthma pathophysiology (Medwid et al., 1990). These findings suggest that derivatives of the specified compound could potentially be explored for their utility in respiratory conditions.

Synthesis of Novel Heterocyclic Compounds

Research into the synthesis of novel heterocyclic compounds, including those with potential pharmacological activities, represents a significant area of application for related chemical compounds. For example, the synthesis of a new class of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, and their utility in the synthesis of fused azines, illustrates the chemical versatility and potential for generating novel compounds with diverse biological activities (Ibrahim & Behbehani, 2014).